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Compound of Interest

Compound Name: Benzbromarone-d5

Cat. No.: B12408065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis and

characterization of Benzbromarone-d5. This isotopically labeled analog of Benzbromarone is

a critical tool in metabolism, pharmacokinetic studies, and as an internal standard for

quantitative bioanalysis. This guide details the synthetic pathway, experimental protocols, and

analytical characterization data.

Physicochemical and Analytical Data Summary
The key quantitative data for Benzbromarone-d5 are summarized in the tables below for quick

reference and comparison.

Table 1: Physicochemical Properties of Benzbromarone-d5

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12408065?utm_src=pdf-interest
https://www.benchchem.com/product/b12408065?utm_src=pdf-body
https://www.benchchem.com/product/b12408065?utm_src=pdf-body
https://www.benchchem.com/product/b12408065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Analyte Name Benzbromarone-d5 LGC Standards[1]

Molecular Formula C₁₇D₅H₇Br₂O₃ LGC Standards[1]

Molecular Weight 429.11 LGC Standards[1]

Exact Mass 426.947 Da LGC Standards[1]

SMILES

[2H]C([2H])([2H])C([2H])

([2H])c1oc2ccccc2c1C(=O)c3c

c(Br)c(O)c(Br)c3

LGC Standards[1]

Table 2: High-Performance Liquid Chromatography (HPLC) Parameters

Parameter
Recommended
Value/Method

Source

Column
Zorbax Eclipse Plus C18 (100

mm × 4.6 mm, 5 µm)
Research Trend[2][3]

Mobile Phase

Glacial Acetic Acid:

Acetonitrile: Water: Methanol

(2.5:12.5:195:450 v/v)

Research Trend[2][4]

Elution Mode Isocratic Research Trend[2][4]

Flow Rate 1.0 mL/min Research Trend[2][3]

Detection Wavelength 231 nm Research Trend[4]

Column Temperature 25°C Research Trend[4]

Injection Volume 20 µL Research Trend[4]

Expected Purity >98% Expert Synthesis Solutions[5]

Table 3: Mass Spectrometry (MS) Data
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Parameter Value Source

Ionization Mode
Electrospray Ionization (ESI),

Negative
PubChem[6]

Precursor Ion Type [M-H]⁻ PubChem[6]

Calculated m/z for [M-H]⁻ 424.939 Calculated

Instrumentation
UPLC-Tandem Mass

Spectrometry (MS/MS)
PubMed[7]

Table 4: Nuclear Magnetic Resonance (NMR) Spectroscopy Data (Predicted)

Nucleus
Expected Chemical
Shift (δ, ppm)

Multiplicity Notes

¹H NMR 7.20 - 7.50 m
Aromatic protons on

benzofuran ring

8.00 s
Aromatic protons on

dibromophenyl ring

Signal absent -

Deuterated ethyl

group (CD₂CD₃)

protons are not

observed

¹³C NMR ~110 - 160 Multiple signals Aromatic carbons

~180 s Carbonyl carbon

Signal significantly

attenuated
-

Carbons of the

deuterated ethyl group

will show weak, split

signals due to C-D

coupling
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The synthesis of Benzbromarone-d5 typically involves a Friedel-Crafts acylation of 2-ethyl-d5-

benzofuran with a protected 3,5-dibromo-4-hydroxybenzoyl chloride, followed by a deprotection

step.

Synthetic Scheme
The logical flow of the synthesis is depicted below. The key is the utilization of a deuterated

starting material, 2-ethyl-d5-benzofuran, to introduce the isotopic label.
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Synthesis Pathway for Benzbromarone-d5

2-Ethyl-d5-benzofuran

Friedel-Crafts Acylation
(AlCl₃, DCM)

Reactant 1

3,5-Dibromo-4-acetoxybenzoyl
chloride

Reactant 2

Intermediate (Protected-d5) Hydrolysis
(NaOH, Ethanol/Water) Benzbromarone-d5 (Final Product)
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Post-Synthesis Characterization Workflow

Crude Benzbromarone-d5

Purification
(Column Chromatography)

Purity Assessment
(HPLC)

Purity > 98%? No

Identity Confirmation

Yes

Mass Spectrometry (MS) NMR Spectroscopy
(¹H, ¹³C)

Pure, Characterized
Benzbromarone-d5

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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